Cas no 58801-93-7 (2-tert-butyl-1-methylpyridinium iodide)

• Product Name: 2-tert-butyl-1-methylpyridinium iodide
• CAS No: 58801-93-7
• MF: C₁₀H₁₆IN
• MW: 277.145215034485
• CID: 1612698
• PubChem ID: 3041920
• Update Time: 2025-04-21

2-tert-butyl-1-methylpyridinium iodide Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-1-methylpyridinium iodide
• 2-tert-butyl-1-methylpyridin-1-ium,iodide
• Pyridinium, 2-(1,1-dimethylethyl)-1-methyl-, iodid
• 2-tert-butyl-1-methylpyridin-1-ium iodide
• 58801-93-7
• Pan-W-27
• Pyridinium, 2-tert-butyl-1-methyl-, iodide
• DTXSID30974326

• Inchi： 1S/C10H16N.HI/c1-10(2,3)9-7-5-6-8-11(9)4;/h5-8H,1-4H3;1H/q+1;/p-1
• InChI Key： LNEAPUCZTZRJME-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 260.9071
• Monoisotopic Mass: 277.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88